Cas no 640284-71-5 (Methanimidamide, N',N'''-(4-cyano-1H-pyrazole-3,5-diyl)bis[N,N-dimethyl- (9CI))

• Product Name: Methanimidamide, N',N'''-(4-cyano-1H-pyrazole-3,5-diyl)bis[N,N-dimethyl- (9CI)
• CAS No: 640284-71-5
• MF: C₁₀H₁₅N₇
• MW: 233.273000001907
• CID: 2851005
• Update Time: 2023-11-19

Methanimidamide, N',N'''-(4-cyano-1H-pyrazole-3,5-diyl)bis[N,N-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• MET019
• CID 12036558
• Methanimidamide, N',N'''-(4-cyano-1H-pyrazole-3,5-diyl)bis[N,N-dimethyl- (9CI)

• Inchi： 1S/C10H15N7/c1-16(2)6-12-9-8(5-11)10(15-14-9)13-7-17(3)4/h6-7H,1-4H3,(H,14,15)/b12-6+,13-7+
• InChI Key： MDKOLQNIIBHLBX-PWHKKFIBSA-N
• SMILES： N(C)(C)/C=N/C1=C(C#N)C(/N=C/N(C)C)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 338
• XLogP3: -0.1
• Topological Polar Surface Area: 83.7

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 478.6±55.0 °C(Predicted)
• pka: 10.82±0.50(Predicted)